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Compound Name: Ethyl 4-methylvalerate

Cat. No.: B153136

Prepared for Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-methylvalerate, also known as ethyl isocaproate, is a fatty acid ethyl ester with the
chemical formula C8H1602.[1][2] It is recognized by its characteristic fruity aroma and is found
naturally in various food products, including red wine and certain fermented goods.[1][3] In the
realm of scientific research and drug development, a thorough understanding of the physical
properties of such compounds is paramount. These properties, including boiling point and
density, are fundamental parameters that influence purification processes, reaction kinetics,
formulation development, and material compatibility. This guide provides a detailed overview of
the boiling point and density of Ethyl 4-methylvalerate, methodologies for their experimental
determination, and the scientific principles underpinning these measurements.

Core Physical Properties of Ethyl 4-methylvalerate

The boiling point and density are critical physical constants that provide insight into the
intermolecular forces and the molecular packing of a substance. For Ethyl 4-methylvalerate,
these properties are well-documented in scientific literature and chemical databases.
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Physical Property Value Conditions Source(s)
At standard

Boiling Point 159-160 °C atmospheric pressure [1103114]
(760 mmHg)

Density 0.868 g/mL At 20 °C [11[31[41[5]

Specific Gravity 0.86800 At 25 °C [6]

Esters like Ethyl 4-methylvalerate are polar molecules, leading to dipole-dipole interactions in
addition to van der Waals dispersion forces.[7] However, they are incapable of forming
hydrogen bonds with themselves, which results in boiling points that are generally lower than
those of carboxylic acids with a similar number of carbon atoms.[7][8] The boiling point is a
sensitive indicator of purity; impurities can cause a deviation from the literature value.[8]

Experimental Determination of Physical Properties

Accurate determination of the boiling point and density is crucial for verifying the identity and
purity of a substance. The following sections detail the protocols for these measurements.

Boiling Point Determination via Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and reliable method for determining the boiling
point is through distillation.

Protocol:

o Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask.

o Sample Preparation: Place a sample of Ethyl 4-methylvalerate into the round-bottom flask,
along with a few boiling chips to ensure smooth boiling.

» Heating: Gently heat the flask using a heating mantle.
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o Temperature Reading: Record the temperature at which the liquid boils and a steady stream
of distillate is collected in the receiving flask. This temperature is the boiling point.

o Pressure Correction: If the atmospheric pressure is not 760 mmHg, a correction may be
necessary to determine the normal boiling point.

The choice of distillation is based on its ability to not only measure the boiling point but also to
purify the liquid. The steady temperature plateau during distillation is indicative of a pure
substance.

Experimental Workflow for Boiling Point and Density Determination

Caption: Workflow for the experimental determination of boiling point and density.

Density Determination using a Volumetric Flask and
Balance

Density is defined as the mass of a substance per unit volume.[9][10] For liquids, this can be
accurately determined using precise volume and mass measurements.

Protocol:

» Tare the Volumetric Flask: Place a clean and dry volumetric flask (e.g., 10 mL) on an
analytical balance and tare it to zero.[9]

« Fill the Flask: Carefully fill the volumetric flask with Ethyl 4-methylvalerate until the bottom
of the meniscus aligns with the calibration mark on the neck of the flask.[9] A Pasteur pipette
can be used for the final additions to ensure accuracy.[9]

o Weigh the Liquid: Place the filled volumetric flask on the analytical balance and record the
mass of the liquid.

o Calculate Density: The density is calculated by dividing the recorded mass by the known
volume of the flask.[10][11][12]

o Density (g/mL) = Mass of Ethyl 4-methylvalerate (g) / Volume of Flask (mL)
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o Temperature Control: Ensure the measurement is performed at a controlled temperature, as
density is temperature-dependent. The standard temperature for density reporting of liquids
is often 20 °C.

This gravimetric method is straightforward and provides high accuracy when using calibrated
glassware and a precise analytical balance.[13]

Conclusion

The physical properties of Ethyl 4-methylvalerate, specifically its boiling point of 159-160 °C
and density of 0.868 g/mL at 20 °C, are essential parameters for its application in research and
development. The experimental protocols outlined in this guide provide a framework for the
accurate and reliable determination of these properties. Adherence to these methodologies
ensures the integrity of experimental data and contributes to the overall success of scientific
endeavors involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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